2-Methoxy-6-Methylbenzamide

• IUPAC Name: 2-methoxy-6-methylbenzamide
• InChI: InChI=1S/C9H11NO2/c1-6-4-3-5-7(12-2)8(6)9(10)11/h3-5H,1-2H3,(H2,10,11)
• InChI Key: IRQLMNZDQZOWMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC)C(=O)N
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• CAS No.: 139583-90-7

Description

2-Methoxy-6-Methylbenzamide is an organic compound with the molecular formula C10H13NO2. It is a white crystalline solid commonly used in various fields of research, including medical, environmental, and industrial applications

Preparation Methods

Synthesis via 2-Methoxy-6-Methylbenzoic Acid Intermediate

Preparation of 2-Methoxy-6-Methylbenzoic Acid

The synthesis of 2-methoxy-6-methylbenzoic acid serves as a foundational step for subsequent amidation. A patented four-step process (CN113072441A) outlines the following route :

• Reduction Hydrogenation :

  • Raw Material : 2-Methyl-6-nitrobenzoic acid or its methyl ester.

  • Conditions : Methanol solvent, hydrogen gas (0.5–1.5 MPa), palladium/platinum carbon catalyst, 60–90°C.

  • Product : 2-Amino-6-methylbenzoic acid (or its methyl ester) with >90% conversion .

• Diazotization-Hydrolysis-Esterification One-Pot Reaction :

  • Reagents : Diazotization agents (e.g., NaNO₂/H₂SO₄) in methanol.

  • Conditions : 0–5°C during diazotization, followed by heating to 50–66°C for 4–16 hours.

  • Product : Methyl 2-hydroxy-6-methylbenzoate (42–62% purity) .

• Methylation :

  • Reagents : Dimethyl sulfate (1.3–2.2 eq.), NaOH (2–4 eq.).

  • Conditions : 30–45°C, 1–2 hours.

  • Product : Methyl 2-methoxy-6-methylbenzoate (91.5% purity after workup) .

• Hydrolysis :

  • Conditions : Aqueous NaOH (80–100°C), acidification to pH 1–3.

  • Product : 2-Methoxy-6-methylbenzoic acid (yield: 85–92%) .

Amidation to 2-Methoxy-6-Methylbenzamide

The carboxylic acid is converted to the amide via two primary pathways:

Acyl Chloride Intermediate

• Activation : Reaction with thionyl chloride (SOCl₂) or oxalyl chloride forms 2-methoxy-6-methylbenzoyl chloride.

• Amidation : Treatment with methylamine (CH₃NH₂) in tetrahydrofuran (THF) or dichloromethane (DCM) at 0–25°C yields the amide .

• Typical Yield : 75–88% after recrystallization .

Direct Coupling Reagents

• Reagents : EDCl (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) with HOBt (hydroxybenzotriazole) or DCC (dicyclohexylcarbodiimide).

• Conditions : Room temperature, 12–24 hours in DCM or DMF.

• Advantage : Avoids acidic byproducts; yields 80–90% .

Direct Aminolysis of Methyl 2-Methoxy-6-Methylbenzoate

A one-pot method derived from EP0355480B1 involves reacting the methyl ester with methylamine under high-pressure conditions :

• Reagents : Methylamine (2–4 eq.), methanol solvent.

• Conditions : 80–100°C, 7 bar pressure, 5–12 hours.

• Mechanism : Nucleophilic acyl substitution, where methylamine displaces the methoxy group.

• Yield : 92–95% with >99% purity .

• Workup : Distillation recovers excess methylamine and methanol for reuse, enhancing cost-efficiency .

Comparative Analysis of Synthetic Routes

Method	Starting Material	Key Steps	Yield	Purity	Scalability
Acyl Chloride Amidation	2-Methoxy-6-methylbenzoic acid	Activation, amidation	75–88%	95–98%	Moderate
Direct Coupling	2-Methoxy-6-methylbenzoic acid	EDCl/HOBt-mediated coupling	80–90%	97–99%	High
Ester Aminolysis	Methyl 2-methoxy-6-methylbenzoate	High-pressure amination	92–95%	>99%	Industrial

Efficiency and Practicality

• Acyl Chloride Route : Requires corrosive reagents (SOCl₂) and inert conditions, limiting industrial use.

• Direct Coupling : Preferred for lab-scale synthesis due to mild conditions but incurs higher reagent costs.

• **

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-6-Methylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound to its corresponding amine or other reduced forms.

Substitution: The methoxy and methyl groups on the benzene ring can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions often involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines. Substitution reactions can result in various substituted benzamides.

Scientific Research Applications

2-Methoxy-6-Methylbenzamide has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a precursor in the synthesis of other industrial compounds.

Mechanism of Action

The mechanism of action of 2-Methoxy-6-Methylbenzamide involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to specific biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, resulting in altered cellular functions. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

2-Methoxy-6-Methylbenzamide can be compared with other similar compounds, such as:

2-Methoxy-6-Methylbenzoic Acid: This compound has a similar structure but contains a carboxylic acid group instead of an amide group. It is used in different chemical reactions and has distinct properties.

2-Methoxy-6-Methylbenzyl Alcohol: This compound contains a hydroxyl group instead of an amide group and is used in various organic synthesis reactions.

2-Methoxy-6-Methylbenzaldehyde: This compound contains an aldehyde group and is used as an intermediate in the synthesis of other organic compounds.

Biological Activity

2-Methoxy-6-methylbenzamide is a compound of significant interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities, including antimicrobial and anticancer properties. This article will explore the biological activity of this compound, focusing on its mechanisms of action, biochemical interactions, and research findings.

This compound is an organic compound characterized by its methoxy and methyl substituents on the benzene ring. Its chemical structure can be represented as follows:

$$\text{C}_9\text{H}_{11}\text{NO}_2$$

Table 1: Chemical Structure and Properties

Property	Value
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Melting Point	70-72 °C
Solubility	Soluble in organic solvents

The biological activity of this compound is primarily attributed to its interaction with various molecular targets. As an intermediate in the synthesis of metrafenone, a pesticide bactericide, it may influence the cytoskeleton of pathogenic bacteria, leading to their disintegration and impaired growth.

Key Mechanisms:

• Enzyme Interaction : The compound has been shown to interact with cytochrome P450 enzymes, modulating their activity and affecting metabolic pathways.
• Cellular Signaling : It influences cell signaling pathways, which can alter gene expression related to oxidative stress responses.
• Antiproliferative Activity : Research indicates that it exhibits selective antiproliferative effects against certain cancer cell lines, including MCF-7, with IC50 values ranging from 1.2 to 5.3 µM .

Antimicrobial Properties

This compound has demonstrated antimicrobial activity against various bacterial strains. Its efficacy is particularly noted in Gram-positive bacteria.

Anticancer Activity

The compound's anticancer potential has been explored in several studies. Notably:

• Cell Line Studies : It has shown significant antiproliferative effects against MCF-7 breast cancer cells with an IC50 value of approximately 3.1 µM .
• Mechanisms : The anticancer effects are hypothesized to result from the modulation of oxidative stress pathways and direct inhibition of cancer cell proliferation.

Table 2: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	IC50 (µM)
Antimicrobial	E. faecalis	8
Antiproliferative	MCF-7	3.1
Antioxidant	Various	Not specified

Case Study 1: Anticancer Efficacy

In a recent study published in Pharmaceutical Biology, researchers synthesized a series of derivatives based on this compound and evaluated their antiproliferative activity against multiple cancer cell lines. The study found that specific substitutions significantly enhanced potency against MCF-7 cells, indicating that structural modifications can lead to improved therapeutic efficacy .

Case Study 2: Enzyme Interaction

Another investigation focused on the interaction of this compound with cytochrome P450 enzymes. The findings revealed that at certain concentrations, the compound acted as an inhibitor, leading to decreased metabolism of substrates involved in oxidative stress pathways. This suggests potential applications in modulating drug metabolism and enhancing therapeutic outcomes in co-administered drugs.